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Compound of Interest

Compound Name: O-Phenolsulfonic acid

Cat. No.: B3427649

Application Notes and Protocols for o-
Phenolsulfonic Acid

For Researchers, Scientists, and Drug Development Professionals

This document provides comprehensive guidance on the safe laboratory handling, storage, and
disposal of o-phenolsulfonic acid. Adherence to these protocols is crucial to ensure personnel
safety and minimize environmental impact.

Introduction

O-Phenolsulfonic acid (2-hydroxybenzenesulfonic acid) is a strong aromatic sulfonic acid.[1]
[2] Itis a yellowish liquid that can turn brown upon exposure to air and is soluble in water and
alcohol.[1][3] This compound is utilized as a laboratory reagent, in water analysis, and in the
manufacturing of pharmaceuticals. Due to its corrosive nature and moderate toxicity, stringent
safety measures are necessary during its handling and disposal.[4]

Hazard Identification and Classification

O-Phenolsulfonic acid is classified as a corrosive substance.[2] It can cause severe skin
burns and eye damage.[5] Ingestion is harmful and inhalation may cause respiratory irritation.

[5]

GHS Hazard Statements:
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e H302: Harmful if swallowed.

e H314: Causes severe skin burns and eye damage.
o H318: Causes serious eye damage.[6]

e H341: Suspected of causing genetic defects.[6]

e H290: May be corrosive to metals.[6]

Quantitative Data Summary

The following tables summarize the key physical, chemical, and toxicological properties of o-

phenolsulfonic acid.

Table 1: Physical and Chemical Properties

Property Value References
Molecular Formula CeHe04S [1112]
Molecular Weight 174.17 g/mol
Appearance Yellowish liquid, t.urns brown e
on exposure to air
Solubility Miscible with water and alcohol  [1][3]
Melting Point 145°C (rough estimate) [1]
Boiling Point 275.14°C (rough estimate) [1]
Density (65% solution) 1.33 g/cm3 at 20°C [6]
pKa (Predicted) -0.60 £ 0.15

Table 2: Toxicological Data
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Test Species Route Value References
LD50 Rat Oral 1900 mg/kg

LD50 Mouse Oral 1500 mg/kg

LD50 Rat Intraperitoneal 165 mg/kg

LD50 Rat Subcutaneous 4000 mg/kg

LD50 Mouse Intraperitoneal 140 mg/kg

LD50 Mouse Subcutaneous 4200 mg/kg

Experimental Protocols: Safe Handling and Use
Personal Protective Equipment (PPE)

Before handling o-phenolsulfonic acid, ensure the following PPE is worn:
o Eye Protection: Chemical safety goggles and a face shield are mandatory.[4]
» Hand Protection: Acid-resistant gloves (e.g., butyl rubber, neoprene) must be worn.[4]

o Skin Protection: An acid-resistant apron or lab coat is required.[4] Where splashing is
possible, additional chemical-resistant protective clothing should be used.[4]

e Respiratory Protection: Work in a well-ventilated area, preferably within a chemical fume
hood.[7] If vapor concentrations are high, an air-purifying respirator with an appropriate
cartridge or a supplied-air respirator may be necessary.[4]

Handling Procedures

e Preparation:

o Read and understand the Safety Data Sheet (SDS) for o-phenolsulfonic acid before
starting any work.

o Ensure a safety shower and eyewash station are readily accessible and in good working
order.[7]
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o Have appropriate spill cleanup materials available.

e Dispensing and Use:

o Conduct all work with o-phenolsulfonic acid in a certified chemical fume hood to
minimize inhalation exposure.

o When diluting, always add the acid slowly to water, never the other way around, to prevent
splattering and excessive heat generation.[4]

o Avoid contact with skin, eyes, and clothing.[3]
o Do not eat, drink, or smoke in the laboratory area.[9]
o Wash hands thoroughly after handling.

Storage Protocols

Proper storage of o-phenolsulfonic acid is critical to maintain its stability and prevent
hazardous situations.

Containers: Store in tightly sealed, corrosion-resistant containers, such as those with a
polyethylene lining.[4][10]

e Location: Store in a cool, dry, and well-ventilated area away from direct sunlight and heat
sources.[9][10]

e Segregation: Store separately from incompatible materials such as bases, strong oxidizing
agents, and reactive metals.[10] It is also incompatible with ferrous metals, leather, and
cotton.[4]

o Temperature: Avoid storing below 5°C (41°F) or above 60°C (140°F) for extended periods.[4]
The product may crystallize at temperatures below -5°C.[9]

Spill and Emergency Procedures
Spill Response

» Evacuate: Evacuate all non-essential personnel from the spill area.[4]
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e Ventilate: Ensure the area is well-ventilated.[4]

o Containment: For small spills, absorb the material with a non-combustible absorbent such as
sand or vermiculite.[4] For large spills, dike the area to prevent spreading.[4]

» Neutralization: Slowly neutralize the spilled acid with a suitable agent like sodium
bicarbonate or a commercial acid neutralizer.

¢ Cleanup: Collect the absorbed and neutralized material into a suitable, labeled container for
disposal.[5]

o Decontamination: Clean the spill area thoroughly with water.[9]

First Aid Measures

o Eye Contact: Immediately flush eyes with plenty of water for at least 20 minutes,
occasionally lifting the upper and lower eyelids.[4][7] Seek immediate medical attention.[4][7]

o Skin Contact: Immediately remove all contaminated clothing.[7] Flush skin with plenty of
water for at least 20 minutes.[4] Seek immediate medical attention.[8]

 Inhalation: Move the exposed person to fresh air.[4] If breathing is difficult, administer
oxygen.[4] If not breathing, give artificial respiration.[4] Seek immediate medical attention.[4]

e Ingestion: Do NOT induce vomiting.[5] If the person is conscious, give one or two glasses of
water or milk to drink.[4] Never give anything by mouth to an unconscious person.[4] Seek
immediate medical attention.[4]

Disposal Protocols

O-Phenolsulfonic acid and its contaminated materials are considered hazardous waste.

o Waste Collection: Collect all waste containing o-phenolsulfonic acid in clearly labeled,
sealed, and corrosion-resistant containers.[5]

o Disposal: Dispose of the waste through a licensed hazardous waste disposal company.[5]
Follow all federal, state, and local regulations for hazardous waste disposal.[4] Do not
dispose of it down the drain.[5]
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Visualization of Safe Handling Workflow

The following diagram illustrates the key steps for the safe handling, storage, and disposal of
o-phenolsulfonic acid.
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Start:
Receive o-Phenolsulfonic Acid

Storage
- Cool, dry, ventilated area
- Tightly sealed, corrosion-resistant containers
- Segregate from incompatibles

Handling Preparation
- Review SDS
- Wear appropriate PPE
- Ensure safety equipment is available

Use in Laboratory
- Work in a fume hood
- Add acid to water for dilution
- Avoid contact and ingestion

Spill Occurs?

Yes

Spill Management
- Evacuate and ventilate
- Contain and neutralize
- Clean and decontaminate

Waste Collection
- Collect in labeled, sealed containers

End:
Proper Disposal of Waste

Click to download full resolution via product page

Caption: Workflow for safe handling of o-Phenolsulfonic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safe laboratory handling, storage, and disposal of O-
Phenolsulfonic acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3427649#safe-laboratory-handling-storage-and-
disposal-of-o-phenolsulfonic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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